N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide

• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• IUPAC Name: N-(2-methoxyethyl)-4-[[2-(4-methoxyphenyl)acetyl]amino]benzamide
• InChI: InChI=1S/C19H22N2O4/c1-24-12-11-20-19(23)15-5-7-16(8-6-15)21-18(22)13-14-3-9-17(25-2)10-4-14/h3-10H,11-13H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: PQFNGYLOEOUUBI-UHFFFAOYSA-N
• SMILES: COCCNC(=O)C1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)OC

Description

N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide, also known as ME0328, is a small molecule inhibitor that has been studied extensively for its potential therapeutic applications. Additionally, this paper will list several future directions for research on ME0328.

Mechanism of Action

N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide inhibits the activity of a protein called bromodomain-containing protein 4 (BRD4), which plays a key role in regulating gene expression. By inhibiting BRD4, N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide prevents the expression of genes that are involved in cell growth and inflammation, leading to the suppression of cancer cell growth and inflammation.
Biochemical and Physiological Effects:
N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide has been shown to have a wide range of biochemical and physiological effects. In addition to inhibiting the activity of BRD4, N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide has also been shown to reduce the production of pro-inflammatory cytokines in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide in lab experiments is its specificity for BRD4, which allows researchers to study the effects of inhibiting this protein in a controlled manner. Additionally, N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide has been shown to be effective at low concentrations, which can reduce the risk of toxicity in lab animals or cell cultures. One limitation of using N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide in lab experiments is its relatively short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide. One area of interest is the development of more potent and selective BRD4 inhibitors, which could have improved therapeutic potential. Additionally, researchers could investigate the effects of N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide in combination with other cancer treatments, such as immunotherapy or targeted therapy. Finally, researchers could explore the potential use of N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide in other diseases, such as autoimmune disorders or viral infections.

Synthesis Methods

N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide can be synthesized using a multi-step process involving the reaction of various chemical reagents. The synthesis method was first reported by researchers in 2012, and has since been optimized for higher yields and purity. The final product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide has been extensively studied for its therapeutic potential in various diseases, including cancer, inflammation, and autoimmune disorders. In preclinical studies, N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide has been shown to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy.